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Compound of Interest

Compound Name: VPC 23019

Cat. No.: B1684042 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and step-by-step

procedures for the proper disposal of VPC 23019, a sphingosine-1-phosphate (S1P) receptor

antagonist.

Immediate Safety and Disposal Overview
VPC 23019 is not classified as a hazardous substance according to the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1] The Safety Data Sheet (SDS)

provided by the manufacturer indicates that there are no specific hazard pictograms, signal

words, or hazard statements associated with this compound.[1] Both the National Fire

Protection Association (NFPA) and the Hazardous Materials Identification System (HMIS) rate

VPC 23019 with a score of 0 for health, fire, and reactivity, signifying minimal hazard.[1]

Despite its non-hazardous classification, responsible disposal is crucial to prevent

environmental contamination. The primary recommendation is to avoid allowing the substance

to enter sewers or waterways.[1]

Key Safety and Disposal Data
The following table summarizes the essential safety and disposal information for VPC 23019,

based on the manufacturer's Safety Data Sheet.
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Parameter Information Source

GHS Classification Not classified as hazardous [1]

Hazard Pictograms None

Signal Word None

Hazard Statements None

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0

First Aid Measures No special measures required

Emergency Procedures
Personal protective equipment

not required

Environmental Precautions

Do not allow to enter

sewers/surface or ground

water

Containment & Cleanup Pick up mechanically

Step-by-Step Disposal Protocol
The recommended disposal procedure for VPC 23019 is to handle it as a non-hazardous solid

chemical waste, in accordance with standard laboratory best practices.

Experimental Protocol for Disposal:

Collection:

Collect waste VPC 23019 in a designated, sealed, and clearly labeled waste container.

The container should be appropriate for solid chemical waste.

Ensure the label includes the full chemical name ("VPC 23019") and indicates that it is

"non-hazardous waste for chemical disposal."

Storage:
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Store the waste container in a designated waste accumulation area within the laboratory.

Keep the container closed except when adding waste.

Disposal Request:

When the container is full, or in accordance with your institution's waste pickup schedule,

arrange for its disposal through your institution's Environmental Health and Safety (EHS)

office or equivalent department.

Follow your institution's specific procedures for requesting a chemical waste pickup.

Documentation:

Maintain a log of the chemical waste generated, including the name of the chemical and

the approximate quantity.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of VPC 23019 in a

laboratory setting.
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VPC 23019 Disposal Workflow

Step 1: Collect Waste
VPC 23019 in a

Designated Container

Step 2: Label Container
with Chemical Name
and 'Non-Hazardous'

Step 3: Store in a
Designated Waste
Accumulation Area

Step 4: Arrange for Disposal
through Institutional EHS

Step 5: Maintain
Disposal Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of VPC 23019.

Signaling Pathway of VPC 23019
VPC 23019 is an antagonist of the sphingosine-1-phosphate (S1P) receptors S1P₁ and S1P₃.

S1P receptors are G protein-coupled receptors involved in numerous cellular processes. By

blocking the binding of S1P to these receptors, VPC 23019 inhibits downstream signaling

pathways.
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VPC 23019 Mechanism of Action
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Caption: VPC 23019 as an antagonist of S1P receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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